Cas no 1217-89-6 (1-benzyl-2,3-dihydro-1H-indole-2,3-dione)

1-benzyl-2,3-dihydro-1H-indole-2,3-dione structure
1217-89-6 structure
Product Name:1-benzyl-2,3-dihydro-1H-indole-2,3-dione
CAS No:1217-89-6
MF:C15H11NO2
MW:237.253343820572
MDL:MFCD00187663
CID:234663
PubChem ID:354334421
Update Time:2025-04-19

1-benzyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2,3-dione,1-(phenylmethyl)-
    • 1-Benzylisatin
    • 1-BENZYL-1H-INDOLE-2,3-DIONE
    • 1-benzylindole-2,3-dione
    • Isatin-based compound,14
    • 1-Benzyl-2,3-indolinedione
    • 1-benzylindoline-2,3-dione
    • 1-benzyl-2,3-dihydro-1H-indole-2,3-dione
    • 1H-indole-2,3-dione, 1-(phenylmethyl)-
    • benzylisatin
    • N-benzylisatin
    • N-benzyl isatin
    • 4kwf
    • NSC100000
    • N1-benzyl-indole-2,3-dione
    • BDBM22794
    • SIISFRLGYDVIRG-UHFFFAOYSA-
    • BRD-K68283214-001-01-6
    • NSC-100000
    • T70150
    • CCG-103561
    • 1217-89-6
    • Z56862402
    • DTXSID30295164
    • N-Benzyl-indole-2,3-dione(N-benzylisatin)
    • SCHEMBL2087729
    • 1-(phenylmethyl)-1H-indole-2,3-dione
    • SR-01000394030-1
    • PD179509
    • Q27453666
    • MFCD00187663
    • Isatin-based compound, 14
    • SR-01000394030
    • AKOS000115338
    • EN300-01023
    • J-004681
    • F0349-0227
    • SB64135
    • SIISFRLGYDVIRG-UHFFFAOYSA-N
    • B4751
    • GS-0045
    • FT-0704769
    • ZB1311
    • CHEMBL115581
    • ALBB-020409
    • STK121807
    • MDL： MFCD00187663
    • Inchi： 1S/C15H11NO2/c17-14-12-8-4-5-9-13(12)16(15(14)18)10-11-6-2-1-3-7-11/h1-9H,10H2
    • InChI Key： SIISFRLGYDVIRG-UHFFFAOYSA-N
    • SMILES： O=C1C(C2C=CC=CC=2N1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 237.07900
  • Monoisotopic Mass: 237.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.4

Experimental Properties

  • Density: 1.311
  • Melting Point: 128.0 to 132.0 deg-C
  • Boiling Point: 416.8°Cat760mmHg
  • Flash Point: 195.9°C
  • Refractive Index: 1.66
  • PSA: 37.38000
  • LogP: 2.48110
  • λmax: 421(EtOH)(lit.)
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-benzyl-2,3-dihydro-1H-indole-2,3-dione Security Information

1-benzyl-2,3-dihydro-1H-indole-2,3-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-benzyl-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

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